3-amino-2-[(3-methylphenoxy)methyl]-4(3H)-quinazolinone

• IUPAC Name: 3-amino-2-[(3-methylphenoxy)methyl]quinazolin-4-one
• InChI: InChI=1S/C16H15N3O2/c1-11-5-4-6-12(9-11)21-10-15-18-14-8-3-2-7-13(14)16(20)19(15)17/h2-9H,10,17H2,1H3
• InChI Key: HHKJDAAFHGGEJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=NC3=CC=CC=C3C(=O)N2N
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

3-amino-2-[(3-methylphenoxy)methyl]-4(3H)-quinazolinone is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the quinazolinone family, which has been extensively studied for its biological and pharmacological properties. 3-amino-2-[(3-methylphenoxy)methyl]-4(3H)-quinazolinone is of particular interest due to its unique chemical structure and potential for use in a range of research applications.

Mechanism of Action

The mechanism of action of 3-amino-2-[(3-methylphenoxy)methyl]-4(3H)-quinazolinone is not fully understood, but it is thought to involve the inhibition of key enzymes and signaling pathways involved in cellular processes. One proposed mechanism involves the inhibition of protein kinase activity, which can lead to the disruption of cellular signaling and the induction of cell death. Other proposed mechanisms involve the modulation of ion channels and the regulation of gene expression.
Biochemical and Physiological Effects:
Studies have shown that 3-amino-2-[(3-methylphenoxy)methyl]-4(3H)-quinazolinone has a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and modulate immune responses. Animal studies have also shown that this compound can reduce inflammation and improve cognitive function. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 3-amino-2-[(3-methylphenoxy)methyl]-4(3H)-quinazolinone in lab experiments is its relatively low cost and ease of synthesis. This compound is also stable and can be stored for long periods of time without degradation. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, this compound may have off-target effects that could complicate experimental outcomes.

Future Directions

There are a number of future directions for research on 3-amino-2-[(3-methylphenoxy)methyl]-4(3H)-quinazolinone. One area of interest is the development of more potent and selective analogs of this compound that could be used for therapeutic purposes. Another direction is the study of the compound's effects on different cell types and in different disease models. Additionally, more research is needed to fully understand the mechanism of action of this compound and to identify its potential off-target effects. Overall, 3-amino-2-[(3-methylphenoxy)methyl]-4(3H)-quinazolinone holds promise as a valuable tool for scientific research and has the potential to contribute to the development of new therapies for a range of diseases.

Synthesis Methods

The synthesis of 3-amino-2-[(3-methylphenoxy)methyl]-4(3H)-quinazolinone can be achieved through a number of different methods. One common approach involves the reaction of 2-aminobenzonitrile with 3-methylphenol in the presence of a suitable catalyst. The resulting intermediate is then reacted with formaldehyde to yield the target compound. Other methods involve the use of different starting materials and reaction conditions, but all aim to produce a high yield of pure 3-amino-2-[(3-methylphenoxy)methyl]-4(3H)-quinazolinone.

Scientific Research Applications

3-amino-2-[(3-methylphenoxy)methyl]-4(3H)-quinazolinone has a range of potential applications in scientific research. One area of interest is in the study of cancer biology, where this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro. This effect is thought to be due to the compound's ability to disrupt key signaling pathways involved in cancer cell survival and growth. Other potential research applications include the study of neurological disorders, inflammation, and infectious diseases.